Methyl 3-(4-tert-butylphenyl)propanoate
Overview
Description
Synthesis Analysis
The synthesis of Methyl 3-(4-tert-butylphenyl)propanoate and its derivatives has been explored through various methods. A notable synthesis route involves improving the yield of methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate, an antioxidant precursor, by using KOH as a catalyst under specific reaction conditions, achieving an average yield of 95% (Huo Xiao-jian, 2010). Another study focuses on the transesterification of methyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoate, examining the equilibrium constants and molecular geometries to understand the reaction pathways (A. Volod’kin, G. Zaikov, N. M. Evteeva, 2012).
Molecular Structure Analysis
The molecular structure of methyl 3-(4-tert-butylphenyl)propanoate and its analogs has been a subject of study, with research focusing on understanding its conformation and how it influences the compound's properties. The structure affects its reactivity and the efficiency of its applications, such as in the development of novel antioxidants (Wang We, 2014).
Chemical Reactions and Properties
Research on the chemical reactions of methyl 3-(4-tert-butylphenyl)propanoate includes its involvement in transesterification processes and its application in synthesizing complex molecules. These studies help in understanding its chemical behavior and potential as a building block in organic synthesis. For instance, its transesterification with tetrakis(hydroxymethyl)methane sheds light on its reactivity and potential applications in material science (A. Volod’kin, G. Zaikov, N. M. Evteeva, 2012).
Physical Properties Analysis
The physical properties of methyl 3-(4-tert-butylphenyl)propanoate, such as its melting point and solubility, are essential for its application in various industries. The optimization of synthesis processes aims to enhance these properties for specific applications, such as improving the antioxidant properties of related compounds (Huo Xiao-jian, 2010).
Scientific Research Applications
Analyzing Organic Acids in Archaeon Strain : It is used to analyze organic acids produced by thermophilic sulfur-dependent anaerobic archaeon strain ST 546 (Rimbault et al., 1993).
Studying Properties of Reaction Products : It's involved in research for understanding the properties of reaction products and their reactions (Volod’kin et al., 2012).
Metabolism Studies in Insects and Liver Enzymes : The compound is used in studying the metabolism of 3,5-di-tert-butylphenyl N-methylcarbamate in insects and mouse liver enzymes (Douch & Smith, 1971).
Synthesis of Organometallic Antibiotic Analogues : It plays a role in the synthesis of organometallic analogues of the antibiotic platensimycin, although it shows no significant antibacterial activity (Patra et al., 2012).
Synthesis of Aryl-Substituted Ligands and Complexes : The compound is utilized in the syntheses of aryl-substituted triamide ligands and molybdenum(IV) complexes (Greco et al., 1998).
Production of Bicyclic Compounds : It is used in tandem ring-closing metathesis–radicalcyclization to produce bicyclic compounds (Clive & Cheng, 2001).
Raw Material for Novel Antioxidants : It serves as a raw material for synthesizing novel antioxidants (Wang We, 2014).
Ligand in Rhodium-Catalyzed Hydroformylation : Methyl 3-(4-tert-butylphenyl)propanoate acts as a ligand in rhodium-catalyzed hydroformylation of selected styrenes (Mikhel et al., 2011).
Matrix for Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry : It is an excellent nonprotic matrix for very labile compounds, especially for substituted fullerenes (Ulmer et al., 2000).
Main Raw Material for Antioxidants 1010 and 1076 : The compound is the main raw material for antioxidants 1010 and 1076 (Huo Xiao-jian, 2010).
Binding to DNA and Proteins : It has been synthesized and shown to bind to DNA and proteins (Mukhopadhyay et al., 2015).
Additive in Gasoline : Although not the exact compound, Methyl tert-butyl ether (MTBE), a related compound, is used as an additive in gasoline (Amberg et al., 2001).
Food Packaging Material : It was identified as a non-intentionally added substance (NIAS) migrating from polyethylene films used as food packaging (Vera et al., 2019).
Anti-Inflammatory Effects : Methyl 3-(3,4-dihydroxyphenyl)-propanoate has shown modest anti-inflammatory effects (Ren et al., 2021).
Synthesis of Neuroexcitants : The enantiomers of 2-amino-3-(3-hydroxy-5-tert-butylisoxazol-4-yl) propanoic acid are used in the synthesis of neuroexcitants (Pajouhesh et al., 2000).
Catalyst for Methyl Propanoate Production : A catalyst for the production of methyl propanoate via the methoxycarbonylation of ethene (Clegg et al., 1999).
Antioxidant in Synthetic Ester Oil : Used in mesoporous silica nanoparticles to slow down the oxidation of synthetic ester oil (Huang et al., 2018).
Safety in Food Contact Materials : Evaluated for safety in polyolefins in contact with food (Flavourings, 2011).
Synthesis of Bifunctional Ligands : Used in the synthesis of bifunctional monophosphinate DOTA derivative (Řezanka et al., 2008).
Synthesis of Systemic Fungicides : Facilitates the chemoenzymatic synthesis of S-enantiomers of systemic fungicides (Majerić et al., 1995).
properties
IUPAC Name |
methyl 3-(4-tert-butylphenyl)propanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O2/c1-14(2,3)12-8-5-11(6-9-12)7-10-13(15)16-4/h5-6,8-9H,7,10H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXJDVUHKLZDHGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)CCC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80622582 | |
Record name | Methyl 3-(4-tert-butylphenyl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80622582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(4-tert-butylphenyl)propanoate | |
CAS RN |
1211-99-0 | |
Record name | Methyl 3-(4-tert-butylphenyl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80622582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.